Cas no 863511-90-4 (N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide
• CAS No: 863511-90-4
• MF: C₁₈H₁₈N₄O₃S₂
• MW: 402.490520954132
• CID: 5924558
• PubChem ID: 16832456
• Update Time: 2025-06-22

N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)sulfamoyl)phenyl)acetamide
• Acetamide, N-[4-[[[2-[2-(3-pyridinyl)-4-thiazolyl]ethyl]amino]sulfonyl]phenyl]-
• N-[4-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethylsulfamoyl]phenyl]ethanamide
• HMS2976I18
• SMR000806089
• N-[4-[2-[2-(3-pyridyl)thiazol-4-yl]ethylsulfamoyl]phenyl]acetamide
• CHEMBL1581044
• 863511-90-4
• cid_16832456
• N-[4-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethylsulfamoyl]phenyl]acetamide
• AKOS005632501
• SR-01000138920-1
• N-[4-[2-[2-(3-pyridinyl)-4-thiazolyl]ethylsulfamoyl]phenyl]acetamide
• MLS001167316
• F0685-0130
• BDBM84339
• SR-01000138920
• N-[4-({2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenyl]acetamide
• AB00685056-01
• VU0463606-1
• N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide

• Inchi： 1S/C18H18N4O3S2/c1-13(23)21-15-4-6-17(7-5-15)27(24,25)20-10-8-16-12-26-18(22-16)14-3-2-9-19-11-14/h2-7,9,11-12,20H,8,10H2,1H3,(H,21,23)
• InChI Key： NHJSEGLNJNMHFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCC2=CSC(C3=CC=CN=C3)=N2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 402.08203280g/mol
• Monoisotopic Mass: 402.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• pka: 10.65±0.50(Predicted)

Additional information on N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide

N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide: A Novel Compound with Potential Therapeutic Applications

N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide (CAS No. 863511-90-4) has emerged as a promising candidate in the field of pharmaceutical research, particularly in the development of antimicrobial agents and anti-inflammatory drugs. This compound belongs to the class of sulfonamide derivatives, characterized by their structural similarity to sulfamoyl groups and their ability to interact with specific target proteins. Recent studies have highlighted its potential in modulating cellular pathways associated with inflammatory responses and microbial resistance, making it a subject of intense investigation in both academic and industrial settings.

Structural Features and Chemical Composition

The molecular framework of N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide is defined by the integration of pyridin-3-yl, 1,3-thiazol-4-yl, and sulfamoyl functional groups. The pyridin-3-yl ring, a six-membered aromatic heterocycle, contributes to the compound’s electronic properties and protonation behavior. Meanwhile, the 1,3-thiazol-4-yl ring, a five-membered heterocycle containing sulfur and nitrogen atoms, enhances its bioavailability and target specificity. The sulfamoyl group, a key structural motif in sulfonamide antibiotics, is critical for its antimicrobial activity and binding affinity to target enzymes such as dihydropteroate synthase.

Pharmacological Mechanisms and Target Engagement

Recent research has elucidated the pharmacological mechanisms of N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide, revealing its ability to inhibit pro-inflammatory cytokine production and modulate NF-κB signaling pathways. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound effectively suppresses the activation of TNF-α and IL-6 in macrophages, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its sulfamoyl group exhibits inhibitory activity against DNA gyrase, a key enzyme in bacterial replication, making it a candidate for antimicrobial drug development.

Recent Research and Clinical Relevance

Advancements in computational modeling and in vitro assays have further validated the therapeutic potential of N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that this compound exhibits selective toxicity against Gram-positive bacteria while sparing human cells, highlighting its safety profile in preclinical trials. Furthermore, its low molecular weight and high solubility in aqueous solutions make it suitable for oral administration, a critical factor in drug development for chronic conditions.

Applications in Drug Discovery and Development

The multifunctional nature of N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide has positioned it as a valuable scaffold for drug repurposing and structure-based design. Researchers are exploring its potential to target drug-resistant pathogens by combining its sulfamoyl activity with antibiotic synergism. Additionally, its anti-inflammatory properties are being investigated for combinatorial therapies in autoimmune disorders, where multi-target approaches are increasingly recognized as effective strategies.

Challenges and Future Directions

Despite its promising pharmacological profile, the development of N-4-({2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide faces challenges such as drug resistance and metabolic instability. Ongoing research focuses on chemical modifications to enhance its bioavailability and target specificity. For instance, the incorporation of fluorine atoms or alkyl chains may improve its cell permeability and prolong its half-life in vivo. These efforts are critical for translating this compound into clinical applications for specific diseases.